Cas no 38711-17-0 (2H-1-Benzopyran-2-one, 3-(2-oxopropyl)-)

• Product Name: 2H-1-Benzopyran-2-one, 3-(2-oxopropyl)-
• CAS No: 38711-17-0
• MF: C₁₂H₁₀O₃
• MW: 202.206003665924
• CID: 1490869
• Update Time: 2024-08-24

2H-1-Benzopyran-2-one, 3-(2-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 3-(2-oxopropyl)-
• 3-(2-oxopropyl)chromen-2-one

• Inchi： 1S/C12H10O3/c1-8(13)6-10-7-9-4-2-3-5-11(9)15-12(10)14/h2-5,7H,6H2,1H3
• InChI Key： DKBZNUVHFQBCPD-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=CC=C2C=C1CC(=O)C

Computed Properties

• Exact Mass: 202.063
• Monoisotopic Mass: 202.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.216±0.06 g/cm3(Predicted)
• Melting Point: 97-98 °C
• Boiling Point: 366.5±30.0 °C(Predicted)
• PSA: 43.37